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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291

Technical Support Center: Calcium lodide Hydrate

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper handling and storage of hygroscopic calcium
iodide hydrate.

Frequently Asked Questions (FAQs)

Q1: What is calcium iodide hydrate and what are its common applications?

Al: Calcium iodide hydrate (Calz-xHz0) is a chemical compound that is a key reagent in
various industrial and research applications.[1] It is particularly valuable in organic synthesis
and the production of other iodine-containing compounds.[1] Due to its hygroscopic nature, it
can be used as a desiccant.[1] Other applications include its use in medical imaging as a
contrast agent, in pharmaceuticals for iodine supplementation, in photography for producing
iodide emulsions, and in the food industry as an additive to iodize salt.[1][2][3]

Q2: What does "hygroscopic” mean in the context of calcium iodide hydrate?

A2: "Hygroscopic" means that calcium iodide hydrate readily absorbs moisture from the
atmosphere.[4] This property requires specific storage conditions to maintain the integrity of the
compound.[4] Its shelf life is described as poor due to its hygroscopic nature.[5]

Q3: Is calcium iodide hydrate sensitive to other environmental factors?
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A3: Yes, besides moisture, calcium iodide hydrate is also sensitive to light and air.[6][7]
Exposure to air can lead to the absorption of carbon dioxide, and exposure to light can cause
decomposition.[3][4] Over time, it can slowly react with oxygen and carbon dioxide in the air,
which liberates iodine and can cause a faint yellow color in impure samples.[3]

Q4: What are the primary safety hazards associated with calcium iodide hydrate?

A4: Calcium iodide hydrate may cause skin and serious eye irritation.[5][8] It can also cause
irritation to the respiratory tract if inhaled.[4] Ingestion of large amounts may lead to
gastrointestinal irritation.[4] It is important to wear appropriate personal protective equipment
(PPE), including gloves and safety goggles, when handling this compound.[4][8]

Troubleshooting Guide

Q1: My calcium iodide hydrate has turned a yellowish-white color. What happened and is it
still usable?

Al: A yellowish-white color is often indicative of the liberation of free iodine.[3] This can happen
when the compound is exposed to air and light, causing it to slowly react with oxygen and
carbon dioxide.[3] While slight discoloration may not significantly impact all experimental
outcomes, for high-purity applications, it is recommended to use a fresh, non-discolored supply.

Q2: The calcium iodide hydrate in my container has clumped together and appears wet.
What is the cause?

A2: This is a direct result of the compound's hygroscopic nature.[4] The clumping and wet
appearance indicate that it has absorbed a significant amount of moisture from the air. This can
happen if the container is not sealed tightly or if it has been opened frequently in a humid
environment.[4] Using the material in this state may lead to inaccurate measurements and
introduce water into non-aqueous reactions.

Q3: | observed fumes when heating calcium iodide hydrate. What are these and is it
dangerous?

A3: When heated to decomposition, calcium iodide hydrate can emit toxic fumes, including
hydrogen iodide.[4][9] It is crucial to handle the compound in a well-ventilated area and avoid
excessive heating.[4]
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Q4: Are there any chemicals that are incompatible with calcium iodide hydrate?

A4: Yes, calcium iodide hydrate is incompatible with strong oxidizing agents and strong acids.
[6][7] Contact with these substances should be avoided to prevent hazardous reactions.

Data Presentation

Physical and Chemical Properties of Calcium lodide

Property Value Citations
Molecular Formula Cal2:xHz20 [51[6]
Anhydrous Molecular Weight 293.89 g/mol [6]

White to yellowish-white
Appearance ] [5][10]
solid/crystals

Density (Anhydrous) 3.956 g/cm?3 [3]
Melting Point (Anhydrous) 779 °C [31[7]
Boiling Point (Anhydrous) 1100 °C [3]

N Highly soluble in water; soluble
Solubility , [31[7]
in acetone and alcohols

Experimental Protocols

Standard Protocol for Handling and Storage of Calcium lodide Hydrate

This protocol outlines the essential steps for safely handling and storing calcium iodide
hydrate to minimize exposure and maintain chemical integrity.

1. Personal Protective Equipment (PPE):
o Wear appropriate protective eyeglasses or chemical safety goggles.[4][8]
o Wear protective gloves to prevent skin exposure.[4][8]

o Wear appropriate protective clothing to prevent skin exposure.[4][8]
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o Use a NIOSH/MSHA-approved respirator if ventilation is inadequate or if dust is generated.

[4]
2. Handling:

e Work in a well-ventilated area. A fume hood is recommended.[4]
e Minimize dust generation and accumulation.[4][9]

» Avoid contact with eyes, skin, and clothing.[4]

o Keep the container tightly closed when not in use.[4]

e Wash hands thoroughly after handling.[4][5]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[4][6]

» Protect from moisture, light, and air.[4][6] Storing under an inert gas like argon can be
beneficial.[11][12]

o Keep containers tightly closed.[6][8]

» Store away from incompatible substances such as strong oxidizing agents and strong acids.

[61[7]
4. Spill and Disposal:

 In case of a spill, sweep up the material, place it in a sealed container, and dispose of it
according to local regulations.[5]

e Avoid generating dust during cleanup.[4]

o Ventilate the area of the spill and wash the site after material pickup is complete.[5]

Mandatory Visualization
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Workflow for Handling and Storing Hygroscopic Calcium lodide Hydrate

@n Calcium lodide Hydrate

Y

Step 1: Prepare Handling Area
- Ensure good ventilation (fume hood)
- Don appropriate PPE

\
Step 2: Weighing
- Use a dry, clean spatula
- Minimize exposure to air
- Tightly reseal container immediately

Y

Step 3: Experimental Use
- Add to reaction vessel
- Avoid contact with incompatible materials

After Use Post-Experiment

Y

Step 5: Cleanup & Disposal
- Clean up spills immediately
- Dispose of waste according to regulations

Click to download full resolution via product page

Y

Step 4: Storage
- Store in a tightly sealed container
- Place in a cool, dry, dark location
- Consider a desiccator

Caption: Workflow for handling and storing hygroscopic calcium iodide hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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